Cas no 2138132-91-7 (2-{4,4-Difluoro-1-[(methylamino)oxy]cyclohexyl}acetic acid)

• Product Name: 2-{4,4-Difluoro-1-[(methylamino)oxy]cyclohexyl}acetic acid
• CAS No: 2138132-91-7
• MF: C₉H₁₅F₂NO₃
• MW: 223.217109918594
• CID: 6246092
• PubChem ID: 165457571
• Update Time: 2025-05-20

2-{4,4-Difluoro-1-[(methylamino)oxy]cyclohexyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4,4-difluoro-1-[(methylamino)oxy]cyclohexyl}acetic acid
• 2138132-91-7
• EN300-705052
• 2-{4,4-Difluoro-1-[(methylamino)oxy]cyclohexyl}acetic acid

• Inchi： 1S/C9H15F2NO3/c1-12-15-8(6-7(13)14)2-4-9(10,11)5-3-8/h12H,2-6H2,1H3,(H,13,14)
• InChI Key： HAGKCZXEMALCLH-UHFFFAOYSA-N
• SMILES： FC1(CCC(CC(=O)O)(CC1)ONC)F

Computed Properties

• Exact Mass: 223.10199966g/mol
• Monoisotopic Mass: 223.10199966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 58.6Ų

Additional information on 2-{4,4-Difluoro-1-[(methylamino)oxy]cyclohexyl}acetic acid

2-{4,4-Difluoro-1-[(methylamino)oxy]cyclohexyl}acetic Acid: A Comprehensive Overview

2-{4,4-Difluoro-1-[(methylamino)oxy]cyclohexyl}acetic acid is a highly specialized organic compound with the CAS number 2138132-91-7. This compound has garnered significant attention in the scientific community due to its unique structural properties and potential applications in various fields, including pharmaceuticals and materials science. The molecule is characterized by its difluorocyclohexyl group, which introduces interesting electronic and steric effects, and its methylamino substituent, which enhances its reactivity and functional versatility.

Recent studies have focused on the synthesis and characterization of this compound, leveraging advanced techniques such as nuclear magnetic resonance (NMR) and mass spectrometry to elucidate its molecular structure. Researchers have also explored its reactivity under various conditions, revealing its potential as a building block for more complex molecules. The difluorocyclohexyl group has been shown to significantly influence the compound's solubility and stability, making it a valuable component in drug design.

In terms of applications, 2-{4,4-Difluoro-1-[(methylamino)oxy]cyclohexyl}acetic acid has demonstrated promise in the development of bioactive compounds. Its ability to form hydrogen bonds due to the methylamino group makes it an attractive candidate for interactions with biological targets such as enzymes and receptors. This property has led to investigations into its potential as a lead compound in the discovery of new drugs targeting diseases such as cancer and neurodegenerative disorders.

Moreover, the compound's unique structure has inspired research into its use in materials science. Its cyclohexyl framework provides mechanical stability, while the fluorine atoms contribute to thermal resistance. These attributes make it a candidate for applications in high-performance polymers and coatings.

Recent advancements in computational chemistry have also shed light on the electronic properties of this compound. Quantum mechanical calculations have revealed that the difluorocyclohexyl group introduces electron-withdrawing effects, which can be exploited in designing optoelectronic materials. This dual functionality—combining chemical reactivity with material properties—underscores the compound's versatility.

In conclusion, 2-{4,4-Difluoro-1-[(methylamino)oxy]cyclohexyl}acetic acid represents a fascinating example of how structural complexity can lead to multifunctional properties. Its exploration continues to drive innovation across diverse scientific disciplines, positioning it as a key player in future research and development endeavors.